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Compound of Interest

Compound Name: Perfluorotripentylamine

Cat. No.: B1203272 Get Quote

In-Depth Technical Guide to
Perfluorotripentylamine
For Researchers, Scientists, and Drug Development Professionals

Core Molecular and Physical Properties
Perfluorotripentylamine, a fully fluorinated tertiary amine, is a synthetic compound with a

unique combination of physical and chemical properties stemming from the replacement of all

hydrogen atoms with fluorine. This high degree of fluorination imparts exceptional thermal

stability, chemical inertness, and a distinct hydrophobic and lipophobic character.

Chemical Identity
Molecular Formula: C₁₅F₃₃N[1][2][3][4]

Alternative Formula: N(C₅F₁₁)₃[1]

Molecular Weight: 821.11 g/mol [1][4]

IUPAC Name: 1,1,2,2,3,3,4,4,5,5,5-undecafluoro-N,N-bis(1,1,2,2,3,3,4,4,5,5,5-

undecafluoropentyl)pentan-1-amine[2][5]

CAS Number: 338-84-1[2][4][5][6]
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Synonyms: Perfluorotriamylamine, Tris(undecafluoropentyl)amine,

Tris(perfluoropentyl)amine, Fluorinert FC-70[1][4][5][7]

Physicochemical Data
The following table summarizes the key quantitative data for perfluorotripentylamine,

providing a clear reference for its physical characteristics.

Property Value Reference

Appearance Colorless liquid [5]

Density 1.94 g/cm³ [5]

Boiling Point 215 °C [5]

Melting Point -25 °C [6]

Refractive Index (n_D) 1.303 [5]

Solubility in Water <5 ppm [5]

Synthesis of Perfluorotripentylamine
The primary industrial method for the synthesis of perfluorotripentylamine is through the

electrochemical fluorination (ECF) of its hydrocarbon analog, tri-n-pentylamine. This process,

often referred to as the Simons process, involves the electrolysis of a solution of the amine in

anhydrous hydrogen fluoride.

Overall Reaction
The overall chemical transformation can be represented as follows:

N(CH₂CH₂CH₂CH₂CH₃)₃ + 33 HF → N(CF₂CF₂CF₂CF₂CF₃)₃ + 33 H₂[5]

Experimental Protocol: Electrochemical Fluorination
While specific industrial protocols are often proprietary, the following provides a detailed,

generalized methodology for the electrochemical fluorination of a trialkylamine like tri-n-

pentylamine, based on established principles of the Simons process.
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Materials and Equipment:

A Simons electrochemical fluorination cell (typically made of nickel or a nickel alloy)

Nickel electrodes (anode and cathode packs)

Power supply for electrolysis

A cooling system to maintain the cell temperature

A system for handling and neutralizing anhydrous hydrogen fluoride (HF)

Scrubbers for off-gases (H₂)

Tri-n-pentylamine

Anhydrous hydrogen fluoride (aHF)

Purification apparatus (distillation columns)

Procedure:

Cell Preparation: The electrochemical cell is thoroughly cleaned and dried to remove any

moisture, which can be detrimental to the process. The nickel electrode packs are installed.

Electrolyte Preparation: Anhydrous hydrogen fluoride is condensed into the cooled cell. Tri-n-

pentylamine is then carefully introduced to the aHF to create the electrolyte solution, typically

at a concentration of 5-10% by weight.

Electrolysis:

The cell is maintained at a low temperature, typically between 0 and 25 °C.

A constant voltage (usually 5-6 V) is applied across the electrodes. The current density will

vary depending on the specific setup.

During electrolysis, the organic substrate is fluorinated at the anode, while hydrogen gas is

evolved at the cathode. The process is highly exothermic and requires efficient cooling to
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control the temperature.

Product Collection: The fluorinated products, being denser than the electrolyte, collect at the

bottom of the cell and can be drained off periodically. The off-gases, primarily hydrogen and

some volatile fluorocarbons, are passed through a condenser to recover any entrained

product and then through scrubbers to neutralize any HF before being safely vented.

Purification: The crude perfluorotripentylamine is washed with a dilute base (e.g.,

potassium hydroxide solution) to remove residual HF, followed by washing with water. The

product is then dried and purified by fractional distillation to separate it from partially

fluorinated byproducts and isomers.

Applications in Research and Drug Development
The inert nature and unique physical properties of perfluorotripentylamine make it a valuable

tool in various scientific and research contexts.

Signaling Pathways and Experimental Workflows
The following diagram illustrates the workflow for the application of perfluorocarbons, such as

perfluorotripentylamine, in the development of targeted drug delivery systems and for in vivo

imaging.
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Caption: Workflow for Perfluorocarbon-Based Theranostics.

Key Application Areas
Drug Delivery Vehicles: Due to their biocompatibility and ability to form stable

nanoemulsions, perfluorocarbons are explored as carriers for hydrophobic drugs. These

nanoemulsions can be functionalized with targeting ligands to facilitate site-specific drug

delivery.

Molecular Imaging: The presence of a large number of fluorine atoms makes

perfluorotripentylamine an excellent contrast agent for ¹⁹F Magnetic Resonance Imaging

(MRI). The lack of a natural fluorine background in biological tissues allows for highly specific

and quantitative imaging.
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Inert Reaction Media: Its high thermal stability and lack of reactivity make it a suitable solvent

for reactions involving aggressive reagents or sensitive substrates where a non-participating

medium is crucial.

Cryopreservation: The low freezing point and ability to dissolve gases have led to research

into its use as a component in cryopreservation solutions to improve cell viability.

Logical Relationships of Properties
The following diagram illustrates the logical relationship between the fundamental molecular

structure of perfluorotripentylamine and its resulting properties and applications.

High Degree of Fluorination
(C-F Bonds)

Chemical & Thermal
Inertness Biocompatibility Hydrophobicity &

Lipophobicity High Density

Applications

Drug Delivery 19F MRI Contrast Agent Inert Solvent Electronic Coolant

Click to download full resolution via product page

Caption: Structure-Property-Application Relationship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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